Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21349079 Irinotecan 100286-90-6 C33H38N4O6
VC21352819 1-[[(6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridinium Inner Salt 102772-66-7 C26H30N6O7S2
VC21348380 Famotidine propionic acid 107880-74-0 C8H12N4O2S2
VC21348377 Amlodipine Besylate 111470-99-6 C26H31ClN2O8S
VC21345955 S-(1,2,2-Trichlorovinyl)glutathione 111574-85-7 C12H16Cl3N3O6S
VC21348297 4-Bromo-2-fluorobenzoic acid 112704-79-7 C7H4BrFO2
VC21345822 6-O-Desmethyldonepezil 120013-56-1 C23H27NO3
VC21352810 8-epi Atazanavir 1292296-09-3 C38H52N6O7
VC21348257 3-(S)-(1-cyano-1,1-diphenylmethyl)-1-tosylpyrrolidine 133099-09-9 C25H24N2O2S
VC21348868 2-(2-Methoxyphenoxy)propane-1,3-diol 14007-09-1 C10H14O4
VC21348284 Levamlodipine besylate 150566-71-5 C26H31ClN2O8S
VC21345985 6,11-Dihydro-11-hydroxy Dothiepin 1531-85-7 C19H23NOS
VC21348269 3-[4-(Trifluoromethyl)phenyl]propanal 166947-09-7 C10H9F3O
VC21348208 7-Hydroxycoumarin glucuronide sodium salt 168286-98-4 C15H13NaO9
VC21348303 Methyl 4-bromo-2-fluorobenzoate 179232-29-2 C8H6BrFO2
VC21345979 Cefathiamidine Impurity 1 26973-80-8 C12H13BrN2O6S
VC21348275 17-Hydroxy-1a,2a-methylenepregna-4,6-diene-3,20-dione acetate 2701-50-0 C24H30O4
VC21348809 Baccatin Iii 27548-93-2 C31H38O11
VC21352934 Gnaphaliin 33803-42-8 C17H14O6
VC21348974 2-(Dibutylamino)-1-(2,7-dichloro-9H-fluoren-4-YL)ethanol hydrochloride 53221-07-1 C23H30Cl3NO
VC21346291 n-(1,3,4-Thiadiazol-2-yl)acetamide 5393-55-5 C4H5N3OS
VC21348263 6,7-Desmethylene drospirenone 67372-68-3 C23H30O3
VC21348982 4-Chloro-3-sulfamoylbenzoyl chloride 70049-77-3 C7H5Cl2NO3S
VC21348174 Fludarabine Phosphate 75607-67-9 C10H13FN5O7P
VC21348292 Fulvestrant sulfone 98008-06-1 C32H47F5O4S